5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide

• IUPAC Name: 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C10H13ClN2O2/c11-9-4-3-8(15-9)10(14)13-6-7-2-1-5-12-7/h3-4,7,12H,1-2,5-6H2,(H,13,14)
• InChI Key: BUZKDJHUQPTSEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CNC(=O)C2=CC=C(O2)Cl
• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol

Description

5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide, also known as CPPC, is a chemical compound that has been synthesized for scientific research purposes. CPPC has shown potential in the field of neuroscience and has been used in various studies to understand its mechanism of action and physiological effects.

Mechanism of Action

5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide is believed to act as a selective inhibitor of the dopamine transporter (DAT) and norepinephrine transporter (NET). By inhibiting these transporters, 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide increases the levels of dopamine and norepinephrine in the brain, which can lead to an increase in mood and alertness.
Biochemical and Physiological Effects:
5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase locomotor activity in animal models, which suggests that it may have potential as a treatment for attention deficit hyperactivity disorder (ADHD). 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide has also been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to an increase in mood and alertness.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide in lab experiments is that it is a highly selective inhibitor of DAT and NET, which makes it a useful tool for studying the role of these transporters in the brain. However, one limitation of using 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research involving 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide. One direction is to study its potential as a treatment for ADHD and other disorders that are characterized by a deficiency in dopamine and norepinephrine. Another direction is to study its potential as a tool for studying the role of DAT and NET in the brain. Additionally, more research is needed to understand the long-term effects of 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide and its potential side effects.
In conclusion, 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide is a chemical compound that has shown potential in the field of neuroscience. It has been used in various studies to understand its mechanism of action and physiological effects. While there are advantages and limitations to using 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide in lab experiments, there are several future directions for research involving this compound.

Synthesis Methods

5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide can be synthesized by reacting 5-chloro-2-furoic acid with pyrrolidine and formaldehyde in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide.

Scientific Research Applications

5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide has been used in various scientific studies to understand its potential in the field of neuroscience. It has been shown to have an effect on the release of neurotransmitters such as dopamine and norepinephrine, which play a crucial role in the regulation of mood and behavior.